Cas no 62141-07-5 (1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-methyl-, ethyl ester
• CAS No: 62141-07-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 456735
• PubChem ID: 127262540
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-methyl-, ethyl ester
• ethyl 2-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)acetate
• propan-2-yl 2-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}acetate
• 62141-07-5
• Isopropyl 2-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)acetate

• Inchi： 1S/C10H12N4O2/c1-6(2)16-9(15)3-8-7-4-13-14-10(7)12-5-11-8/h4-6H,3H2,1-2H3,(H,11,12,13,14)
• InChI Key： MUGPAMMDPFBMTD-UHFFFAOYSA-N
• SMILES： O(C(CC1=C2C=NNC2=NC=N1)=O)C(C)C

Computed Properties

• Exact Mass: 220.09616
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 69.9